Cas no 1806533-63-0 (3-(3-Bromopropanoyl)-4-ethoxymandelic acid)

• Product Name: 3-(3-Bromopropanoyl)-4-ethoxymandelic acid
• CAS No: 1806533-63-0
• MF: C₁₃H₁₅BrO₅
• MW: 331.159203767776
• CID: 4941240
• Update Time: 2025-10-31

3-(3-Bromopropanoyl)-4-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-4-ethoxymandelic acid

• Inchi： 1S/C13H15BrO5/c1-2-19-11-4-3-8(12(16)13(17)18)7-9(11)10(15)5-6-14/h3-4,7,12,16H,2,5-6H2,1H3,(H,17,18)
• InChI Key： RDBRBJUEMCJUAH-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=C(C(C(=O)O)O)C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Additional information on 3-(3-Bromopropanoyl)-4-ethoxymandelic acid

Introduction to 3-(3-Bromopropanoyl)-4-ethoxymandelic Acid (CAS No. 1806533-63-0)

3-(3-Bromopropanoyl)-4-ethoxymandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1806533-63-0, this molecule represents a unique structural motif that combines a brominated propanoyl group with an ethoxymandelic acid backbone. Such structural features make it a versatile intermediate in the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The compound’s significance lies in its potential applications as a building block for more complex molecules. The presence of both a bromine substituent and an ester group provides multiple points for chemical modification, enabling chemists to tailor its properties for specific biological targets. This flexibility is highly valued in the design of small-molecule inhibitors, which are crucial for modulating biological pathways associated with diseases.

In recent years, there has been growing interest in the development of molecules that can selectively interact with biological targets. The bromopropanoyl moiety, in particular, has been explored as a pharmacophore in several drug candidates due to its ability to engage with various binding pockets in proteins. For instance, studies have shown that brominated aliphatic chains can enhance binding affinity and metabolic stability, making them attractive for drug design.

The ethoxymandelic acid component of the molecule adds another layer of functionality, reminiscent of naturally occurring mandelic acid derivatives that are known for their antimicrobial and anti-inflammatory properties. By incorporating this moiety, researchers aim to leverage its established biological activity while introducing new modifications that could improve pharmacokinetic profiles.

One of the most compelling aspects of 3-(3-Bromopropanoyl)-4-ethoxymandelic acid is its potential role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological processes, and their dysregulation is often linked to diseases such as cancer and inflammation. The structural features of this compound make it a promising candidate for designing inhibitors that can selectively target specific proteases without off-target effects.

Recent advancements in computational chemistry have further enhanced the utility of CAS No. 1806533-63-0 by allowing researchers to predict its interactions with biological targets with high precision. Molecular docking studies have revealed that this compound can bind to active sites of various proteases, suggesting its potential as a lead compound for drug development. These computational insights have accelerated the process of identifying promising candidates for further experimental validation.

The synthesis of 3-(3-Bromopropanoyl)-4-ethoxymandelic acid also presents an interesting challenge from a chemical perspective. The introduction of both bromine and ester functionalities requires careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve these goals efficiently.

In conclusion, 3-(3-Bromopropanoyl)-4-ethoxymandelic acid (CAS No. 1806533-63-0) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this molecule is poised to play an increasingly important role in drug discovery and medicinal chemistry.